N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)cyclopentanecarboxamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)cyclopentanecarboxamide
• InChI: InChI=1S/C20H28N2O3/c1-4-11-22-16-10-9-15(21-18(23)14-7-5-6-8-14)12-17(16)25-13-20(2,3)19(22)24/h9-10,12,14H,4-8,11,13H2,1-3H3,(H,21,23)
• InChI Key: CDANGCVNVNNYKF-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=C(C=C2)NC(=O)C3CCCC3)OCC(C1=O)(C)C
• Molecular Formula: C20H28N2O3
• Molecular Weight: 344.4 g/mol
• CAS No.: 921566-53-2

Description

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C20H28N2O3 and its molecular weight is 344.455. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

Research on similar compounds, such as dimethyl 7-oxa-2a1-azabenzo[b]cyclopenta[pq]pleiadene-1,2-dicarboxylate, explores novel synthetic routes and characterizes the crystal structure and photophysical properties of newly synthesized compounds. These studies contribute to the development of new materials with potential optical applications due to their strong emission properties (Petrovskii et al., 2017).

Antimicrobial and Antibacterial Agents

Compounds with structural similarities, such as benzothiazole and benzodiazepine derivatives, have been synthesized and evaluated for their antimicrobial properties. For instance, novel analogs of benzodiazepines have shown promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis, indicating potential applications in developing new antibacterial agents (Palkar et al., 2017).

Agricultural Applications

Research into polymeric and solid lipid nanoparticles for the sustained release of agricultural fungicides showcases how structural analogs of complex organic compounds can be utilized to improve the delivery and efficacy of fungicides. Such carrier systems offer benefits like enhanced stability, reduced environmental toxicity, and improved bioavailability, highlighting potential applications in agriculture (Campos et al., 2015).

Pharmaceutical Research

The synthesis and evaluation of compounds with similar structural features for their potential as central nervous system agents or anti-inflammatory drugs indicate the broad applicability of these compounds in pharmaceutical research. For example, compounds designed to act as sinus node inhibitors for managing heart rate exemplify the therapeutic potential of such complex molecules (Thollon et al., 1997).